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Cat. No.: S1505353

Get Quote

Chlorobutanol (1,1,1-trichloro-2-methylpropan-2-ol) is an organic compound that appears as a white,

volatile solid with a characteristic camphor-like odor [1] [2]. It functions as an alcohol-based preservative

with additional sedative-hypnotic and weak local anesthetic properties [3] [1]. Its primary use is as a

preservative in multi-ingredient formulations, where its broad-spectrum antimicrobial action helps extend

shelf-life [4] [3].

Core Properties and Specifications

The table below summarizes the fundamental technical data for chlorobutanol.

Property Specification

IUPAC Name 1,1,1-Trichloro-2-methylpropan-2-ol [1] [3]

Molecular Formula C₄H₇Cl₃O [1] [3]

Molar Mass 177.45 g·mol⁻¹ [1] [3]

Melting Point 95–99 °C (203–210 °F; 368–372 K) [1] [5]

Boiling Point 167 °C (333 °F; 440 K) [1] [2]

Appearance White, waxy crystalline solid [1] [2]
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Property Specification

Odor Camphor [1]

Solubility in Water Slightly soluble [1]

Pharmacological and Toxicological Profile

For research and development purposes, understanding its mechanism of action and safety parameters is

crucial.

Aspect Description

| Primary Mechanisms | Preservative Action: Functions as a detergent, disrupting the lipid structure of

microbial cell membranes, increasing permeability, and causing cell lysis [3] [6]. Anesthetic/Sedative

Action: Believed to act as a general anesthetic, with effects related to agents like isoflurane and halothane

[1]. | | Key Pharmacokinetics | Half-life: ~10.3 days (leading to accumulation with multiple dosing) [3].

Protein Binding: ~57% [3]. Volume of Distribution: ~233 L [3]. Metabolism: Undergoes glucuronidation

and sulfation [3]. | | Toxicity (Single Dose) | Approximate Lethal Dose (ALD) in rats: >250 mg/kg body

weight [4]. | | Toxicity (Repeated Dose) | No Adverse Effect Level (NOAEL) in rats after 28 days: >50

mg/kg/day (females), >12.5 mg/kg/day (males). Target organs: liver and kidney [4]. | | In Vitro Toxicity |

Toxic to human corneal and conjunctival epithelial cells, causing cell retraction and cessation of mitosis,

especially at concentrations of 0.5% [3] [6]. |

Synthesis and Experimental Protocol

Chlorobutanol is synthesized through the nucleophilic addition of chloroform to acetone, a reaction first

reported by Conrad Willgerodt in 1881 [1]. The following diagram illustrates the synthesis workflow.
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Chlorobutanol synthesis and purification workflow

A standard laboratory procedure for its preparation is as follows [5]:

Chemical Requirements: 14 ml Acetone, 11 ml Chloroform, 1 gm solid Potassium Hydroxide (KOH)
[5].

Procedure:
Reaction Setup: Combine 11 ml of chloroform and 1 gm of solid KOH in a round-bottom flask.

Shake the mixture until the KOH dissolves completely [5].
Nucleophilic Addition: Add 14 ml of acetone to the flask and shake vigorously for 15 minutes

[5] [7].
Crystallization: Allow the mixture to stand undisturbed for about 30 minutes. Crystals of

chlorobutanol will separate out [5].
Purification: The crude product can be purified by recrystallization from acetone or methanol, or

more effectively by sublimation due to its volatile nature [2].

Applications and Market Outlook
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Chlorobutanol is segmented into two forms: Anhydrous and Hemihydrate, with the anhydrous form being

more common in pharmaceuticals due to higher stability [8] [9].

Application Role and Details

| Pharmaceuticals | Primary Use: Preservative in injectable drugs, ophthalmic solutions, and topical

formulations [8] [9]. Concentration: Typically used at 0.5% for long-term stability, but retains antimicrobial

activity at 0.05% [3] [1]. Therapeutic Use: Formerly used as a sedative and in topical anesthetics [4] [1]. | |

Cosmetics & Personal Care | Used as a preservative in products like creams, lotions, and shampoos to

prevent microbial contamination [8] [9]. | | Veterinary Medicine | Employed as a preservative in veterinary

formulations and has been used in anesthesia for invertebrates and fish [1] [8]. | | Other Uses | Serves as a

reagent in research laboratories [8]. |

The global market for chlorobutanol is experiencing steady growth, with one report estimating it was valued

at approximately USD 135 million in 2023 and is projected to reach USD 200 million by 2032, growing at a

CAGR of 4.5% [8]. Key market players include Spectrum Chemical Mfg. Corp., Penta Manufacturing

Company, and Laxachem Organics Pvt. Ltd., among others [10] [9].

Key Considerations for Professionals

Toxicity Profile: Be aware of the target organ toxicity (liver and kidney) observed in repeated-dose
studies and the potential for ocular surface toxicity in ophthalmic formulations [4] [6].

Instability: Chlorobutanol is unstable when stored at room temperature for extended periods and
can hydrolyze, forming hydrochloric acid, which lowers the pH of the formulation [4] [9].

Regulatory Status: While it has been used in various approved products, Chlorobutanol itself is not
US FDA-approved as a standalone drug, though it has investigational, approved, and vet-approved

statuses in other contexts [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Chlorobutanol
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://pmc.ncbi.nlm.nih.gov/articles/PMC8780096/
https://pharmacyinfoline.com/chlorobutanol-synthesis/
https://www.sciencedirect.com/topics/neuroscience/chlorobutanol
https://www.docsity.com/en/docs/chlorobutanol-synthesis/7857125/
https://dataintelo.com/report/chlorobutanol-market
https://www.fortunebusinessinsights.com/chlorobutanol-market-103381
https://www.cognitivemarketresearch.com/chlorobutanol-market-report
https://www.smolecule.com/products/b1505353#what-is-chlorobutanol
https://www.smolecule.com/products/b1505353#what-is-chlorobutanol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1505353?utm_src=pdf-bulk
https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

